molecular formula F2H8NiO4 B1143674 NICKEL(II) FLUORIDE TETRAHYDRATE CAS No. 13940-83-5

NICKEL(II) FLUORIDE TETRAHYDRATE

Cat. No.: B1143674
CAS No.: 13940-83-5
M. Wt: 168.75 g/mol
InChI Key: HHPKUIWWHLVHQQ-UHFFFAOYSA-L
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Description

Nickel(II) fluoride tetrahydrate is a chemical compound with the formula NiF₂·4H₂O. It is an ionic compound consisting of nickel and fluorine, forming greenish crystalline powder. This compound is known for its stability in air and its solubility in water and inorganic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel(II) fluoride tetrahydrate can be synthesized by treating anhydrous nickel(II) chloride with fluorine gas at elevated temperatures. The reaction is as follows:

NiCl2+F2NiF2+Cl2\text{NiCl}_2 + \text{F}_2 \rightarrow \text{NiF}_2 + \text{Cl}_2 NiCl2​+F2​→NiF2​+Cl2​

This reaction typically occurs at around 350°C .

Industrial Production Methods: In industrial settings, this compound is produced by exposing nickel metal to fluorine gas. This process forms a passivating layer of nickel(II) fluoride on the surface of the nickel, which can then be hydrated to form the tetrahydrate .

Types of Reactions:

    Oxidation and Reduction: Nickel(II) fluoride can undergo oxidation and reduction reactions, although it typically remains in the +2 oxidation state due to the instability of the +3 state.

    It can react with strong bases to form nickel(II) hydroxide:

    Substitution Reactions: NiF2+2NaOHNi(OH)2+2NaF\text{NiF}_2 + 2 \text{NaOH} \rightarrow \text{Ni(OH)}_2 + 2 \text{NaF} NiF2​+2NaOH→Ni(OH)2​+2NaF

Common Reagents and Conditions:

    Fluorine Gas: Used in the synthesis of nickel(II) fluoride from nickel chloride.

    Strong Bases: Such as sodium hydroxide, used in substitution reactions to form nickel hydroxide.

Major Products Formed:

Scientific Research Applications

Nickel(II) fluoride tetrahydrate has diverse applications in scientific research and industry:

Comparison with Similar Compounds

  • Nickel(II) Chloride (NiCl₂)
  • Nickel(II) Bromide (NiBr₂)
  • Nickel(II) Iodide (NiI₂)
  • Cobalt(II) Fluoride (CoF₂)
  • Copper(II) Fluoride (CuF₂)

Comparison: Nickel(II) fluoride tetrahydrate is unique due to its stability in air and its specific catalytic properties. Unlike nickel(II) chloride, bromide, and iodide, which are more prone to oxidation, nickel(II) fluoride remains stable in the +2 oxidation state. Additionally, its ability to form complex fluoronickelate compounds distinguishes it from other nickel halides .

Properties

CAS No.

13940-83-5

Molecular Formula

F2H8NiO4

Molecular Weight

168.75 g/mol

IUPAC Name

nickel(2+);difluoride;tetrahydrate

InChI

InChI=1S/2FH.Ni.4H2O/h2*1H;;4*1H2/q;;+2;;;;/p-2

InChI Key

HHPKUIWWHLVHQQ-UHFFFAOYSA-L

Canonical SMILES

O.O.O.O.[F-].[F-].[Ni+2]

Origin of Product

United States
Customer
Q & A

Q1: What are the catalytic properties of Nickel(II) Fluoride Tetrahydrate and its applications in organic synthesis?

A1: this compound has been identified as an effective heterogeneous catalyst in organic synthesis. Its high acidity, thermal stability, and water tolerance contribute to its catalytic activity []. One notable application is in the synthesis of hexahydroacridine-1,8(2H,5H)-diones, a class of compounds with pharmacological significance. The compound catalyzes the Hantzsch reaction, a one-pot, three-component condensation involving an aromatic aldehyde, 5,5-dimethyl-1,3-cyclohexanedione (dimedone), and ammonium acetate in refluxing water []. This method offers a cost-effective and environmentally benign route to these valuable compounds with excellent yields and simple work-up procedures [].

Q2: What is the crystal structure of a Nickel(II) complex containing biguanide ligands and why is this structure interesting?

A2: Research has been conducted on Bis(biguanidinium)this compound, a complex with the formula Ni(C2N5H7)2F2 • 4H2O []. This complex forms orange-colored, needle-shaped crystals that can be obtained by evaporating a saturated aqueous solution at room temperature []. The crystal structures of biguanide complexes, in general, are of interest due to the medicinal properties often exhibited by these compounds and their unique stereochemistry []. Further investigation of these structures aims to provide a deeper understanding of the stereochemistry-activity relationships in these complexes [].

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